Cas no 2228453-73-2 (3-(3-methanesulfonylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid
• CAS No: 2228453-73-2
• MF: C₁₀H₁₀O₅S
• MW: 242.248402118683
• CID: 5965668
• PubChem ID: 137734039
• Update Time: 2025-11-03

3-(3-methanesulfonylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid
• Benzenepropanoic acid, 3-(methylsulfonyl)-α-oxo-
• 2228453-73-2
• EN300-2004465

• Inchi： 1S/C10H10O5S/c1-16(14,15)8-4-2-3-7(5-8)6-9(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： TWLBEOLEIRVODH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(S(=O)(=O)C)C=1)C(=O)C(=O)O

Computed Properties

• Exact Mass: 242.02489459g/mol
• Monoisotopic Mass: 242.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 487.5±45.0 °C(Predicted)
• pka: 2.33±0.54(Predicted)

Additional information on 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid

Recent Advances in the Study of 3-(3-Methanesulfonylphenyl)-2-Oxopropanoic Acid (CAS: 2228453-73-2)

In recent years, the compound 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid (CAS: 2228453-73-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique methanesulfonylphenyl and oxopropanoic acid functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its biochemical properties, mechanisms of action, and potential as a drug candidate for treating metabolic and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid on key enzymes involved in inflammatory pathways. The research demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to validate the binding affinity and specificity of the compound, suggesting its potential as a novel anti-inflammatory agent.

Another significant development comes from a collaborative research effort between academic and industrial laboratories, which investigated the metabolic stability and pharmacokinetic profile of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid. The findings, published in Drug Metabolism and Disposition, revealed that the compound has favorable oral bioavailability and a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further preclinical development, particularly for chronic conditions requiring sustained therapeutic effects.

In addition to its anti-inflammatory properties, recent research has also highlighted the potential of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid in oncology. A study in the European Journal of Medicinal Chemistry reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. The researchers employed flow cytometry and Western blotting techniques to confirm these effects, paving the way for future investigations into its use as an adjunct therapy in cancer treatment.

Despite these promising findings, challenges remain in the development of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid as a therapeutic agent. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive preclinical and clinical studies. However, the current body of research underscores the compound's versatility and potential across multiple therapeutic areas, making it a molecule of significant interest in the pharmaceutical industry.

In conclusion, the latest studies on 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid (CAS: 2228453-73-2) highlight its multifaceted pharmacological properties and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its drug-like properties, bringing it closer to clinical application.